Cas no 4798-45-2 (4-methylpent-1-en-3-ol)

• Product Name: 4-methylpent-1-en-3-ol
• CAS No: 4798-45-2
• MF: C₆H₁₂O
• MW: 100.158882141113
• MDL: MFCD00039848
• CID: 1532522
• PubChem ID: 20929
• Update Time: 2025-04-21

4-methylpent-1-en-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-methylpent-1-en-3-ol
• 1-Penten-3-ol, 4-methyl-
• NSC95412
• 4-methyl-pent-1-en-3-ol
• 2-methyl-4-pentene-3-ol
• 2-methylpent-4-en-3-ol
• 4-methyl-1-pentene-3-ol
• CTK4J0536
• AG-F-63361
• 4-methyl-1-penten-3-ol
• 3-hydroxy-4-methyl-1-pentene
• 1-Penten-3-ol,4-methyl
• 4798-45-2
• MFCD00039848
• DTXSID60875630
• SCHEMBL2608974
• 4-?Methyl-?1-?penten-?3-?ol
• NSC-95412
• DB-051490
• A1-01310
• NSC 95412
• AKOS006271480
• 4-Methyl-1-penten-3-ol #
• EN300-216041

• MDL： MFCD00039848
• Inchi： 1S/C6H12O/c1-4-6(7)5(2)3/h4-7H,1H2,2-3H3
• InChI Key： SZKVYEHTIWILMA-UHFFFAOYSA-N
• SMILES： OC(C=C)C(C)C

Computed Properties

• Exact Mass: 100.08900
• Monoisotopic Mass: 100.088815
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 57.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 0.8489 (estimate)
• Melting Point: 22.55°C (estimate)
• Boiling Point: 152.63°C (estimate)
• Flash Point: 25.5°C
• Refractive Index: 1.4289 (estimate)
• PSA: 20.23000
• LogP: 1.18930
• Vapor Pressure: Not available

4-methylpent-1-en-3-ol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols